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Compound of Interest

Compound Name: 3-Chloro-6-propoxypyridazine
CAS No.: 5788-60-3
Cat. No.: B1347354

Get Quote

An In-depth Technical Guide to the Safe Handling of 3-Chloro-6-propoxypyridazine

This guide provides a detailed examination of the safety protocols and material properties of 3-
Chloro-6-propoxypyridazine (CAS No. 5788-60-3), a heterocyclic building block utilized in
pharmaceutical and agrochemical research. Designed for drug development professionals,
researchers, and scientists, this document synthesizes available safety data with established
laboratory best practices to ensure the safe handling, storage, and disposal of this compound.

Core Safety Profile & GHS Classification

3-Chloro-6-propoxypyridazine is classified under the Globally Harmonized System (GHS) as
a substance that requires careful handling. The primary acute hazard identified is oral toxicity.

GHS Hazard Information[1][2]
e Pictogram: GHSO07 (Exclamation Mark)

» Signal Word:Warning
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e Hazard Statement: H302: Harmful if swallowed.

This classification dictates a specific set of precautionary measures to mitigate exposure risks.
While comprehensive toxicological data for this exact compound is limited, the hazard profile of
structurally related 3-chloro-pyridazine derivatives suggests a potential for skin and eye

irritation, warranting a cautious approach.[3][4][5]

Table 1: GHS Hazard and Precautionary Statements
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Category Code Statement Source(s)
Hazard H302 Harmful if swallowed [1112]
Wash hands and any
i exposed skin
Prevention P264 [2]
thoroughly after
handling.
Do not eat, drink or
P270 smoke when using [2]
this product.
Wear protective
gloves/protective
P280 clothing/eye [1]
protection/face
protection.
IF SWALLOWED: Call
a POISON CENTER
Response P301+P312 o [3]
or doctor/physician if
you feel unwell.
P330 Rinse mouth. [2]
IF IN EYES: Rinse
cautiously with water
for several minutes.
P305+P351+P338 Remove contact [1]
lenses, if present and
easy to do. Continue
rinsing.
Store in a well-
ventilated place. Keep
Storage [3114]

container tightly

closed.

Store locked up.

[6]

© 2026 BenchChem. All rights reserved.

3/10 Tech Support


https://www.bldpharm.com/products/5788-60-3.html
https://www.chemscene.com/5788-60-3.html
https://www.chemscene.com/5788-60-3.html
https://www.chemscene.com/5788-60-3.html
https://www.bldpharm.com/products/5788-60-3.html
https://store.apolloscientific.co.uk/storage/msds/OR21484_msds.pdf
https://www.chemscene.com/5788-60-3.html
https://www.bldpharm.com/products/5788-60-3.html
https://store.apolloscientific.co.uk/storage/msds/OR21484_msds.pdf
https://www.tcichemicals.com/BE/en/sds/C2274_EU_6N.pdf
https://store.apolloscientific.co.uk/storage/msds/OR0076_msds.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1347354?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

Store in an inert

[1]

atmosphere at 2-8°C.

Dispose of
) contents/container to
Disposal P501 [2][6]
an approved waste

disposal plant.

Prudent Handling & Exposure Control

Given the H302 classification and the irritant potential of analogous compounds, a multi-
layered approach to exposure control is essential. This involves a combination of engineering
controls, administrative procedures, and personal protective equipment (PPE).

Engineering Controls: The First Line of Defense
The primary objective is to minimize the generation and dissemination of dust or aerosols.
e Ventilation: All manipulations of solid 3-Chloro-6-propoxypyridazine should be performed

in a well-ventilated area. A certified chemical fume hood is required for any procedure with
the potential to generate dust, such as weighing or transferring the substance.[3][6]

o Containment: For larger quantities or repetitive tasks, the use of a glove box or other
enclosed system provides a higher level of containment and operator protection.

Personal Protective Equipment (PPE) Protocol

PPE is not a substitute for robust engineering controls but serves as the final barrier between
the researcher and the chemical. The selection of PPE must be based on a thorough risk
assessment of the specific procedures being performed.[4]

+ Eye and Face Protection: Chemical safety goggles are mandatory. For tasks with a higher
risk of splashes or dust generation, a face shield should be worn in addition to goggles.[3]

e Skin Protection:

o Gloves: Nitrile or butyl rubber gloves are recommended. It is critical to inspect gloves for
any signs of degradation or perforation before each use. Contaminated gloves should be
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removed using the proper technique to avoid skin contact and disposed of as hazardous
waste.[3]

o Lab Coat: A flame-resistant lab coat should be worn at all times and kept fully buttoned.
Ensure that cuffs are snug to prevent accidental contact with chemicals.

o Respiratory Protection: Under normal handling conditions within a fume hood, respiratory
protection is not typically required. However, if a fume hood is not available or in the event of
a significant spill, a NIOSH-approved respirator with a particulate filter (type P95 or better)
should be used.[7]
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Personal Protective Equipment (PPE) Protocol

Task Assessment

Work in Chemical
Fume Hood?

Use NIOSH-approved
Respirator

Wear Chemical
Safety Goggles

Wear Nitrile Gloves

Wear Lab Coat

Add Face Shield
(Splash/Dust Risk)

Proceed with Task
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Accidental Release Workflow
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& Risk
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Qincl. Respirator if neededD SEUEMSEETEY RESIUME:

Contain Spill
(Prevent Spread)

Clean Up:
- Sweep solid carefully
- Avoid dust

Place in Labeled
Hazardous Waste Container

Decontaminate Area
& Equipment

Report Incident

Click to download full resolution via product page

Caption: Step-by-step workflow for responding to a spill of 3-Chloro-6-propoxypyridazine.
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Waste Disposal

All waste containing 3-Chloro-6-propoxypyridazine must be treated as hazardous chemical
waste.

e Product: Dispose of surplus and non-recyclable solutions to a licensed disposal company.
[7]* Contaminated Packaging: Dispose of as unused product in accordance with local, state,
and federal regulations. [7]Do not reuse empty containers.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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» To cite this document: BenchChem. [3-Chloro-6-propoxypyridazine safety data sheet (SDS)
information]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1347354/docs#3-chloro-6-propoxypyridazine-safety-
data-sheet-sds-information]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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Contact our Ph.D. Support Team for a compatibility check
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